Reactive blue 195

Specification

• CAS No.: 135990-86-2
• Molecular Formula: C9H13N3OS
• Molecular Weight: 0

Introduction

Chemical Identification and Properties

Reactive Blue 195 belongs to the azo class of reactive dyes that form covalent bonds with the substrate materials. These bonds create a permanent coloration that exhibits excellent wash fastness and color retention compared to other dye classes.

Basic Chemical Information

The fundamental chemical data for Reactive Blue 195 is summarized in the following table:

Parameter	Information
Chemical Name	C.I. Reactive Blue 195
CAS Registry Number	135990-86-2
Molecular Structure	Azo class
Molecular Formula	Not fully defined in literature
Molecular Weight	Not specified in available sources
Appearance	Brilliant blue powder/granules

Performance Properties

The performance characteristics of Reactive Blue 195 make it particularly valuable in textile applications. The dye exhibits the following fastness properties:

Standard	Light Fastness	Oxygen Bleaching	Perspiration Fastness	Soaping
Fading	Stain	Fading	Stain	Fading
ISO	6-7	5	5	4-5 (95°C)

These ratings indicate excellent lightfastness (6-7 on the ISO scale), good resistance to oxygen bleaching, and strong perspiration fastness, which are critical qualities for textile dyes used in garments and other fabrics.

Industrial Applications

Textile Dyeing Applications

Reactive Blue 195 is primarily utilized in the textile industry for dyeing cellulosic fibers such as cotton, rayon, and linen. The dye's ability to form covalent bonds with cellulose fibers results in excellent wash fastness and color retention.

Like other reactive dyes, Reactive Blue 195 finds extensive use in:

• Cotton fabric dyeing for apparel

• Home textiles including bed linens and towels

• Denim and other heavy cotton fabrics

• Cellulose-based technical textiles

Environmental Considerations

Environmental Impact

Like other reactive dyes, Reactive Blue 195 presents environmental challenges when released in textile effluents. Approximately 10-15% of reactive dyes remain unfixed during the dyeing process and enter wastewater streams. This contributes to:

• Color pollution in receiving water bodies

• Potential disruption of aquatic ecosystems by reducing light penetration

• Possible toxicity to aquatic organisms

• Aesthetic problems in natural water bodies

Degradation and Remediation Approaches

Several approaches have been investigated for the degradation and removal of reactive dyes including Reactive Blue 195 from wastewater:

Biological Degradation

Studies have shown that certain bacterial strains can degrade reactive dyes. For example, Klebsiella pneumoniae MW815592 has demonstrated potential for the degradation of several reactive dyes, including reactive blue compounds similar to Reactive Blue 195.

Photocatalytic Degradation

Photocatalytic processes using TiO₂/UV-C have been studied for the degradation of reactive dyes. These approaches use titanium dioxide as a catalyst under UV light to break down the dye molecules into simpler, less harmful compounds.

Structure-Property Relationships

Effect of Structure on Performance

The molecular structure of reactive dyes significantly influences their performance characteristics. For Reactive Blue 195, as an azo-class dye, its structure contributes to:

• The brilliant blue shade achieved in dyeing applications

• High light fastness ratings (6-7 on ISO scale)

• Good resistance to oxygen bleaching and wash fastness

Comparison with Other Reactive Blues

Reactive Blue 195 differs from other reactive blue dyes in terms of structure and properties. For instance:

• Reactive Blue 19 is an anthraquinone-based dye rather than azo-based, with different fastness properties and application characteristics

• Reactive Blue 21 belongs to a different structural class and exhibits different performance metrics

These structural differences result in varying performance characteristics in terms of shade, fastness properties, and dyeing behavior.

Recent Research Developments

Environmental Remediation Studies

Recent research has focused on developing more efficient and environmentally friendly methods for degrading reactive dyes in wastewater:

• Bacterial degradation using strains such as Klebsiella pneumoniae has shown promise for complete decolorization of textile effluents containing reactive dyes

• Photocatalytic processes using TiO₂/ZnO nanocomposites have demonstrated effectiveness in degrading reactive dyes including blue variants

• Enzymatic treatments using peroxidases have been investigated for the removal of hydrolyzed reactive dyes from textile processing effluents

Improved Dyeing Processes

Research is ongoing to develop more efficient dyeing processes for reactive dyes, including Reactive Blue 195, that aim to:

• Reduce water consumption during dyeing

• Increase fixation rates to minimize unfixed dye in effluents

• Develop lower-temperature dyeing processes to reduce energy consumption

• Improve color fastness and other performance properties

Future Perspectives

Sustainable Dyeing Approaches

The future of Reactive Blue 195 and similar reactive dyes likely involves:

• Development of more environmentally friendly variants with higher fixation rates

• Incorporation into waterless or near-waterless dyeing technologies

• Integration with circular economy approaches in textile manufacturing

• Improved end-of-life considerations for dyed textiles

Research Needs

Several areas require further investigation regarding Reactive Blue 195:

• Comprehensive toxicological profiling and ecological impact assessment

• Improved degradation methods specific to Reactive Blue 195

• More detailed structure-property relationships to guide development of improved variants

• Enhanced application technologies to reduce unfixed dye percentages